Cas no 2228928-16-1 (methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate
• CAS No: 2228928-16-1
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 6196242
• PubChem ID: 165667455
• Update Time: 2025-06-15

methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate
• EN300-1875417
• methyl 2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)-2-hydroxyacetate
• 2228928-16-1

• Inchi： 1S/C14H19NO6/c1-14(2,3)21-13(19)15-10-6-5-8(16)7-9(10)11(17)12(18)20-4/h5-7,11,16-17H,1-4H3,(H,15,19)
• InChI Key： QNURKPPDZDWOOV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C(=O)OC)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate

Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate (CAS No. 2228928-16-1): A Comprehensive Overview

Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate, identified by its CAS number 2228928-16-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including hydroxyl, carboxyl, and amide functionalities, makes this molecule a versatile candidate for various biochemical interactions.

The< strong>nomenclature of this compound provides a detailed insight into its chemical composition. The term "(tert-butoxy)carbonylamino" indicates the presence of a tert-butoxycarbonyl (Boc) group, which is commonly used in peptide synthesis to protect the amino group during coupling reactions. This protection is crucial in ensuring the stability and integrity of peptide chains during synthesis. The "5-hydroxyphenyl" moiety suggests the presence of a hydroxyl group on a phenyl ring at the 5-position, which can participate in hydrogen bonding and other interactions with biological targets. Finally, the "2-hydroxyacetate" part of the name denotes the presence of a hydroxyl group on an acetate moiety, which can influence the solubility and reactivity of the compound.

In recent years, there has been growing interest in compounds with< strong>hydroxylphenyl scaffolds due to their demonstrated biological activity. Hydroxylphenyl compounds are known for their role in various pharmacological pathways, including antioxidant, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate makes it a promising candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc group is particularly critical, as it must be installed under conditions that do not interfere with other functional groups present in the molecule. This synthetic challenge underscores the importance of advanced synthetic methodologies in the preparation of complex molecules like Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate.

Recent research has highlighted the potential of< strong>Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate as a lead compound for drug discovery. Studies have shown that derivatives of hydroxylphenyl compounds can exhibit significant activity against various disease states. For instance, modifications to the hydroxyl group or the phenolic ring have been found to enhance binding affinity to target proteins. The Boc-protected amine group also provides a site for further derivatization, allowing chemists to explore a wide range of structural variations.

The pharmacological profile of Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate is currently under investigation in several preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential as a therapeutic agent. Initial findings suggest that this compound may interact with multiple biological pathways, making it a promising candidate for multitarget drug development. Such an approach could offer therapeutic benefits by addressing multiple aspects of a disease simultaneously.

The chemical properties of this compound also make it an interesting material for computational studies. Molecular modeling techniques can be used to predict how Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate interacts with biological targets at the atomic level. These studies can provide valuable insights into its binding affinity, selectivity, and potential side effects. By leveraging computational methods alongside experimental approaches, researchers can accelerate the drug discovery process and identify optimal candidates for further development.

In conclusion, Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate (CAS No. 2228928-16-1) is a compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for drug development and biochemical studies. As research continues to uncover new applications for hydroxylphenyl compounds, Methyl 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2-hydroxyacetate is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.